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Lithium disilicate has become a cornerstone in modern restorative dentistry due to its
excellent aesthetics and robust mechanical properties. This glass-ceramic material is available
in two primary fabrication forms: heat-pressable and CAD/CAM-millable blocks. The choice
between these two fabrication methods can significantly influence the clinical performance and
longevity of the final restoration. This guide provides an objective comparison of their
performance, supported by experimental data, to aid researchers, scientists, and dental
professionals in making informed material selections.

Data Presentation: A Quantitative Comparison

The manufacturing process has a discernible impact on the mechanical and physical properties
of lithium disilicate restorations. The following tables summarize key performance indicators

from various studies.

Table 1: Flexural Strength
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Fabrication Method Flexural Strength (MPa) Source
Pressable 470-500 [1]
Pressable 400 [2]
Pressable 336-360 [3]
Millable (CAD/CAM) 360 [2]
Millable (CAD/CAM) 364.64 [4]

Table 2: Fracture Toughness

Fracture Toughness

Fabrication Method Source
(MPa-m2)

Pressable 2.75 [1]12]

Pressable 2.65-2.81 [3]

Millable (CAD/CAM) 2.25 [2]

Table 3: Marginal Fit (Vertical Marginal Gap)
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o Mean Marginal Gap )
Fabrication Method Study Conclusion Source

(um)

Significantly smaller
Pressable 38+12 [5][6]
gap than CAD/CAM

Clinically acceptable,
Millable (CAD/CAM) 45+ 12 but larger gap than [5]1[6]

pressed

Better marginal fit
Pressable - [7]
than CAD/CAM

Mean marginal gap
Millable (CAD/CAM) - measurements were [7]

greater

No significant overall
Pressable 51 (overall) ) [8]
difference

Milled chamfer had a
) significantly smaller
Millable (CAD/CAM) 44 (overall) [8]
gap than pressed

shoulder

Fabrication Workflows

The fundamental difference between pressable and millable lithium disilicate lies in their
fabrication process. The pressable technique utilizes the lost-wax method, while the millable
technique involves subtractive manufacturing from a pre-crystallized or partially crystallized
block.
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Figure 1: Comparative workflows for pressable and millable lithium disilicate.

Microstructure and Mechanical Properties

The fabrication method directly influences the microstructure of the lithium disilicate, which in
turn determines its mechanical properties. Pressable lithium disilicate is fully crystallized at

the factory, resulting in long, interlocking crystals that contribute to its high flexural strength and
fracture toughness.[1][2] In contrast, millable blocks are often supplied in a partially crystallized
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"blue" state (lithium metasilicate), which is softer and easier to mill.[2] A subsequent
crystallization firing is required to achieve the final lithium disilicate structure, which typically
consists of shorter crystals compared to the pressed version.[2] This difference in crystal size
and orientation is a key factor in the observed variations in mechanical performance.
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Figure 2: Relationship between fabrication, microstructure, and properties.

Experimental Protocols

The data presented in this guide is derived from studies employing standardized testing
methodologies. Below are detailed protocols for key experiments.

Flexural Strength Testing (Three-Point Bending Test)

This test is commonly used to determine the flexural strength of ceramic materials, in
accordance with ISO 6872 standards.

e Specimen Preparation: Bar-shaped specimens of standardized dimensions (e.g., 3x4x30
mm) are fabricated using either the pressing or milling technique.[3] For millable specimens,
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post-milling crystallization is performed according to the manufacturer's instructions. All
specimens are polished to a standardized finish to minimize surface flaws.

o Testing Apparatus: A universal testing machine equipped with a three-point bending fixture is
used.

e Procedure:
o The specimen is placed on two supports with a defined span length.

o Aload is applied to the center of the specimen at a constant crosshead speed until
fracture occurs.

o The load at fracture is recorded.

o Calculation: The flexural strength (o) is calculated using the formula: o = 3FL / 2bd?, where F
is the fracture load, L is the support span, b is the specimen width, and d is the specimen
thickness.

Fracture Toughness Testing (Indentation Strength
Method)

Fracture toughness measures a material's resistance to crack propagation.

Specimen Preparation: Polished bar-shaped specimens are prepared as for flexural strength
testing.

e |ndentation: A Vickers diamond indenter is used to create a controlled crack on the tensile
surface of the specimen.

o Flexural Test: The indented specimen is then subjected to a three-point bending test as
described above, with the indentation centered on the tensile side.

o Calculation: Fracture toughness (KIC) is calculated based on the fracture load of the
indented specimen and the geometry of the indentation crack.

Marginal Fit Analysis (Replica Technique)
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This technique is used to measure the vertical marginal gap of crowns.

o Crown Fabrication: Crowns are fabricated for a standardized die (e.g., a prepared molar)
using both pressable and millable techniques.[5][8]

¢ Replica Creation:

o Alow-viscosity silicone material is placed inside the crown, which is then seated on the die
under a standardized load.[8]

o After the silicone sets, it is carefully removed, creating a replica of the internal and
marginal space.

o A high-contrast, high-viscosity silicone is often used to fill the replica for better
visualization.

o Measurement: The replica is sectioned, and the vertical distance between the edge of the
crown margin and the preparation margin is measured at multiple predefined points (e.qg.,
mesial, distal, facial, lingual) using a microscope at a specific magnification (e.g., 10x or
200x).[5][7]

Clinical Performance and Survival

Both pressable and millable lithium disilicate restorations demonstrate high survival rates in
clinical studies.[1][9][10] However, some systematic reviews suggest that heat-pressed veneers
may have superior long-term survival and marginal adaptation compared to their CAD/CAM
counterparts.[11] In terms of fatigue performance, pressed lithium disilicate monolithic crowns
have shown better results than milled crowns.[12]

A study focusing on restorations for severe tooth wear reported a 100% survival rate for
pressed lithium disilicate restorations over an average of 8.5 years, with a total failure rate of
5.5%.[9][10]

Conclusion

The choice between pressable and millable lithium disilicate involves a trade-off between
mechanical properties, marginal accuracy, and workflow efficiency.
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» Pressable lithium disilicate generally exhibits superior flexural strength and fracture
toughness due to its optimized, fully crystallized microstructure with long, interlocking
crystals.[1][2] It has also been shown in several studies to provide a better marginal fit.[5][6]

[7]

» Millable lithium disilicate offers the significant advantages of a fully digital workflow,
enhancing reproducibility and efficiency, particularly for chairside applications.[11] While
some studies indicate slightly lower mechanical properties and larger marginal gaps
compared to the pressed technique, the values are generally well within the clinically
acceptable range.[5][6]

Ultimately, both fabrication methods yield clinically successful and aesthetically pleasing
restorations. The selection should be based on the specific clinical situation, the desired
mechanical performance, and the available fabrication technology. For cases demanding the
highest strength and marginal integrity, the pressable technique may be preferred. For
streamlined, single-visit restorations where efficiency is paramount, the millable CAD/CAM
workflow is an excellent option.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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